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Compound of Interest

Compound Name: 2'4',6'-Trimethoxyacetophenone

Cat. No.: B1218526

Essential Safety and Handling Guide for 2',4',6'-
Trimethoxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2',4',6'-Trimethoxyacetophenone. Adherence to these guidelines
is critical for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Physicochemical
Properties

2',4',6'-Trimethoxyacetophenone is a combustible solid that can be harmful if swallowed.[1] It
is also classified as causing eye irritation. As a finely distributed powder, it has the potential to
form explosive mixtures with air if whirled up.[1]

Table 1: Physicochemical and Hazard Data for 2',4',6'-Trimethoxyacetophenone
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Property Value Source
Appearance Solid [2]

CAS Number 832-58-6 [2]
Molecular Formula C11H1404 [2]
Molecular Weight 210.23 g/mol [2]
Melting Point 98-102 °C [2][3]
GHS Pictogram (2]

Signal Word Warning [2]

Harmful if swallowed (H302),

Hazard Statements Causes serious eye irritation [1][2]
(H319)

Storage Class 11 (Combustible Solids) [2]

Solubility Soluble in chloroform [3]

Personal Protective Equipment (PPE)

A thorough hazard assessment of the specific experimental procedure is necessary to ensure
the appropriate level of PPE is selected. The following table outlines the recommended PPE for
handling 2',4',6'-Trimethoxyacetophenone in both solid form and in solution.

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale for Use

Eye and Face Protection

ANSI Z87.1 compliant safety
glasses with side shields. A
face shield should be worn
over safety glasses when there

is a splash hazard.

Protects against dust particles
and potential splashes of
solutions containing the
chemical, which can cause

serious eye irritation.

Hand Protection

Nitrile gloves are
recommended for incidental
contact. For prolonged contact
or when working with solutions,
consider thicker, chemical-
resistant gloves. Always
inspect gloves for integrity

before use.

Protects skin from irritation and
accidental exposure. Since
specific glove breakthrough
data for 2',4',6'-
Trimethoxyacetophenone is
not readily available, nitrile
gloves are a general
recommendation for handling
many laboratory chemicals.
For work with solvents like
chloroform, layered gloves or
specialized gloves with known
resistance should be

considered.

Body Protection

A lab coat that covers the
wrists and is fully buttoned. For
procedures with a higher risk
of splashes, a chemically
resistant apron over the lab

coat is advised.

Prevents contamination of
personal clothing and protects

the skin.

Respiratory Protection

A NIOSH-approved N95 dust
mask is required when
handling the powder outside of
a ventilated enclosure to
prevent inhalation of dust

particles.[2]

Protects the respiratory system
from irritation that may be
caused by inhaling the fine

powder.
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Experimental Workflow for Handling 2',4',6'-Trimethoxyacetophenone
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Preparation

1. Designate Work Area
(Fume hood or ventilated bench)

Proceed to handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2',4',6'-
Trimethoxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218526#personal-protective-equipment-for-
handling-2-4-6-trimethoxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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